Cas no 81455-08-5 (2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)-)

81455-08-5 structure
Product name:2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)-
2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)-
- 81455-08-5
- MFCD21099601
- (2E,4E,6E)-3-METHYL-7-(NAPHTHALEN-2-YL)OCTA-2,4,6-TRIENAL
- 3-Methyl-7-naphthalen-2-yl-octa-2,4,6-trienal
- (2E,4E,6E)-3-methyl-7-naphthalen-2-ylocta-2,4,6-trienal
-
- Inchi: InChI=1S/C19H18O/c1-15(12-13-20)6-5-7-16(2)18-11-10-17-8-3-4-9-19(17)14-18/h3-14H,1-2H3/b6-5+,15-12+,16-7+
- InChI Key: GBASODXOAFMONY-LRRDXXHWSA-N
- SMILES: CC(=CC=O)C=CC=C(C)C1=CC2=CC=CC=C2C=C1
Computed Properties
- Exact Mass: 262.135765193g/mol
- Monoisotopic Mass: 262.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 5.6
2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)- Related Literature
-
Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
-
Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
-
Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
81455-08-5 (2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)-) Related Products
- 2228311-84-8(methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate)
- 1261886-59-2(7-Hydroxy-2-(trifluoromethoxy)benzothiazole)
- 1596062-43-9(5-Amino-3-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile)
- 1261633-90-2(3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde)
- 30427-10-2(2-Methoxy-N,5-dimethylaniline)
- 2640822-19-9(3-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)benzonitrile)
- 2034446-99-4(3-(2-methoxyethyl)-1-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}urea)
- 73041-90-4(2-(2-Fluorophenyl)propanoic acid)
- 2060059-04-1(3,7-dioxaspiro5.6dodec-9-ene)
- 1326814-59-8(4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

atkchemica
Gold Member
CN Supplier
Reagent

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent
